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Compound of Interest

Compound Name: LAPAO

Cat. No.: B15601619 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling the amine oxide surfactant Lauramidopropylamine Oxide (LAPAO),

and the closely related and often interchangeably referenced Lauryldimethylamine N-oxide

(LDAO). Adherence to these protocols is critical for minimizing risk and ensuring operational

integrity.

Immediate Safety Concerns and Hazard Summary
LAPAO and LDAO are surfactants widely used in research for solubilizing proteins and as

components in various formulations. While invaluable, they present several health and

environmental hazards that demand careful management.

These compounds are known to cause serious eye damage and skin irritation.[1][2][3][4] They

are also harmful if swallowed.[1][4] Furthermore, these chemicals are very toxic to aquatic life,

with long-lasting effects, necessitating stringent disposal protocols to prevent environmental

contamination.[1][3][4]
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Hazard Classification Description GHS Pictogram

Acute Oral Toxicity Harmful if swallowed.[1][4] GHS07

Skin Corrosion/Irritation

Causes skin irritation.[1][2][3]

[4] Some sources indicate it

can cause severe skin burns.

[2][5]

GHS07 / GHS05

Serious Eye Damage/Irritation
Causes serious eye damage.

[1][2][3][4]
GHS05

Aquatic Toxicity (Acute &

Chronic)

Very toxic to aquatic life with

long-lasting effects.[1][3][4][5]
GHS09

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

LAPAO/LDAO to prevent exposure.

1. Eye and Face Protection:

Primary: Chemical splash-resistant safety glasses or goggles with side protection are

required at all times.[3]

Secondary: A face shield should be worn in addition to goggles when there is a significant

risk of splashing.[2][3][5]

2. Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[2][3][6][7] Nitrile gloves are a common

and appropriate choice.[8] Always inspect gloves for integrity before use and practice proper

removal techniques to avoid skin contact.

Lab Coat/Protective Clothing: A standard lab coat is sufficient for low-volume handling. For

larger quantities or tasks with a higher risk of splashes, a chemical-resistant apron or

coveralls should be worn over the lab coat.[2][3][5]

3. Respiratory Protection:
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Under conditions of adequate general and local exhaust ventilation, respiratory protection is

typically not required.[3]

If dusts are generated from a solid form of the chemical, or if aerosols are produced, a

NIOSH-approved respirator (such as a dust mask type N95) is necessary.[2][5][6]

Operational and Disposal Plan: A Step-by-Step
Guide
Handling and Storage:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[9] Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[5][10] Ensure an eyewash station and safety shower are readily accessible.[3]

[10]

During Handling: Avoid all personal contact, including inhalation of dust or aerosols.[5] Do

not eat, drink, or smoke in the work area.[3][7] Keep containers tightly closed when not in

use.[3]

Storage: Store in a cool, dry, and well-ventilated place.[3][10] Keep containers tightly closed

and store away from incompatible materials such as strong oxidizing agents and strong

acids.[10]

Spill Management:

Minor Spills: For small spills, wear appropriate PPE, absorb the material with an inert

substance (e.g., sand, universal binder), and collect it into a suitable, labeled container for

disposal.[3][5][7]

Major Spills: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety (EHS) department for assistance.[9]

Disposal Plan:

Waste Collection: All LAPAO/LDAO waste, including contaminated consumables (e.g.,

pipette tips, gloves), must be collected in a designated, properly labeled hazardous waste
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container.[3][9] Do not mix this waste with other waste streams.[9]

Container Management: Keep waste containers closed except when adding waste.

Final Disposal: Dispose of the hazardous waste through your institution's EHS-approved

chemical waste program.[3][9] Do not dispose of LAPAO/LDAO down the drain, as it is toxic

to aquatic life.[7][10]

Experimental Workflow for Safe Handling of
LAPAO/LDAO
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Caption: Workflow for safe handling of LAPAO/LDAO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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